1-(benzo[d]thiazol-2-yl)-N-(3-methoxypropyl)azetidine-3-carboxamide

• IUPAC Name: 1-(1,3-benzothiazol-2-yl)-N-(3-methoxypropyl)azetidine-3-carboxamide
• InChI: InChI=1S/C15H19N3O2S/c1-20-8-4-7-16-14(19)11-9-18(10-11)15-17-12-5-2-3-6-13(12)21-15/h2-3,5-6,11H,4,7-10H2,1H3,(H,16,19)
• InChI Key: BGDDBXKKMNSQEV-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=O)C1CN(C1)C2=NC3=CC=CC=C3S2
• Molecular Formula: C15H19N3O2S
• Molecular Weight: 305.4 g/mol

Description

1-(benzo[d]thiazol-2-yl)-N-(3-methoxypropyl)azetidine-3-carboxamide is a chemical compound that has been studied for its potential use in various scientific research applications. This compound belongs to the class of azetidine carboxamides and has been found to exhibit promising biological activities.

Scientific Research Applications

Antibacterial Agents

A study by Palkar et al. (2017) involved designing, synthesizing, and evaluating novel analogs with a benzo[d]thiazole nucleus for antibacterial activity. Some compounds showed promising activity against Staphylococcus aureus and Bacillus subtilis. These compounds were non-cytotoxic at concentrations exhibiting antibacterial activity, suggesting their potential as antibacterial agents (Palkar et al., 2017).

Anti-Inflammatory and Analgesic Agents

Abu-Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, showing significant COX-2 inhibition, analgesic, and anti-inflammatory activities. The study highlights the potential of such compounds in developing new drugs with anti-inflammatory and analgesic properties (Abu‐Hashem et al., 2020).

Synthesis Methodologies

Isoda et al. (2006) developed a practical and cost-effective synthesis method for azetidine derivatives, specifically for the oral carbapenem L-084, showcasing the chemical synthesis applications of related compounds (Isoda et al., 2006).

Antimicrobial Evaluation

Gilani et al. (2016) synthesized novel thiazolidin-4-ones and azetidin-2-ones derivatives from benzothiazole class compounds, showing moderate to good antimicrobial activity against various bacterial and fungal strains. This indicates the potential use of such compounds in antimicrobial research (Gilani et al., 2016).

Anti-Mycobacterial Chemotypes

Pancholia et al. (2016) identified benzo[d]thiazol-2-yl(piperazin-1-yl)methanones as new anti-mycobacterial chemotypes, demonstrating significant activity against Mycobacterium tuberculosis. This highlights their potential as novel anti-tubercular agents (Pancholia et al., 2016).